6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole” is a compound that falls under the category of 1,2,3-triazoles . These compounds are known for their notable therapeutic importance and are linked with amine and ester groups . They are synthesized through a Cu(I) catalyzed [3 + 2] dipolar cycloaddition .
Synthesis Analysis
The synthesis of this compound involves a Cu(I) catalyzed [3 + 2] dipolar cycloaddition between N-substituted(prop-2-yn-1-yl)amines and benzyl 2-azidoacetates . This method is commonly used in the synthesis of 1,2,3-triazole hybrids .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a 1,2,3-triazole ring. This ring is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms .Chemical Reactions Analysis
The chemical reactions involving this compound are primarily associated with its synthesis. The Cu(I) catalyzed [3 + 2] dipolar cycloaddition is a key reaction in the formation of this compound .Scientific Research Applications
6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole has been studied for its potential applications in various scientific fields. It has been found to be a promising target for the development of new drugs, as it has been shown to possess anti-inflammatory, anti-bacterial, and anti-tumor properties. In addition, it has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as an inhibitor of enzymes. It has also been studied for its potential applications in the field of nanotechnology, as it has been found to possess unique properties that make it suitable for use in the fabrication of nanomaterials.
Mechanism of Action
Target of Action
The primary targets of 6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole are the orexin receptors, specifically Orexin-1 and Orexin-2 . These receptors play a crucial role in regulating wakefulness and arousal .
Mode of Action
This compound acts as a dual orexin receptor antagonist . It blocks the binding of orexins A and B, neuropeptides produced in the hypothalamus, to the Orexin-1 and Orexin-2 receptors . This blockade suppresses the arousal mechanism, which can be beneficial in the treatment of conditions like insomnia .
Biochemical Pathways
It is known that orexins are involved in various physiological processes, including sleep-wake regulation, feeding behavior, and energy homeostasis . By blocking the orexin receptors, this compound could potentially affect these pathways and their downstream effects.
Pharmacokinetics
Similar compounds with a triazole moiety have been reported to exhibit good absorption, distribution, metabolism, and excretion (adme) properties . These properties contribute to the bioavailability of the compound, but further studies are needed to confirm this for the specific compound .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the suppression of arousal mechanisms . This can result in sedative effects, making the compound potentially useful in the treatment of conditions like insomnia .
Advantages and Limitations for Lab Experiments
6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively easy compound to synthesize, making it suitable for use in a wide range of experiments. In addition, it is relatively stable and non-toxic, making it suitable for use in a variety of biological systems. On the other hand, its solubility in water is limited, making it difficult to use in aqueous solutions.
Future Directions
Given the potential of 6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole for a variety of scientific applications, there are numerous possible future directions for research. Some potential areas of research include the development of new drugs using this compound as a starting point, the investigation of its potential applications in nanotechnology, and further studies into its mechanism of action and biochemical and physiological effects. In addition, further research could be conducted into its potential applications in the fields of organic synthesis, polymer synthesis, and enzyme inhibition.
Synthesis Methods
6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole is synthesized through a multi-step reaction process. The process starts with the reaction of 2-chloro-1,3-benzoxazole and 2-aminopropyl-1,2,3-triazole in the presence of a base catalyst. This reaction produces a new compound, 2-chloro-1,3-benzoxazol-2-yl-2-aminopropyl-1,2,3-triazole. The next step is the reaction of this compound with 1-chloro-3-methyl-1,3-dihydro-2H-1,2,3-triazol-2-one, which yields the desired compound this compound.
properties
IUPAC Name |
6-chloro-2-[3-(triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN5O/c13-8-1-2-10-11(5-8)19-12(16-10)17-6-9(7-17)18-14-3-4-15-18/h1-5,9H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHEPGYIOOBNAIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC3=C(O2)C=C(C=C3)Cl)N4N=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.